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Compound of Interest

Compound Name: Chloroxine

Cat. No.: B1668839

Audience: Researchers, scientists, and drug development professionals.

Abstract

Chloroxine is a synthetic quinoline derivative recognized for its antibacterial, antifungal, and
antiprotozoal properties.[1] It is utilized in research to investigate its therapeutic potential,
including its ability to override DNA damage tolerance in certain cancer cells.[2] Accurate and
consistent preparation of Chloroxine stock solutions is critical for obtaining reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of Chloroxine stock solutions for in vitro research applications.

Physicochemical Properties of Chloroxine

A summary of key quantitative data for Chloroxine is presented below. This information is
essential for accurate calculations and handling.
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Property Value

Molecular Formula CoHsCI2NO[2][3][4]

Molecular Weight 214.05 g/mol [2][3]

CAS Number 773-76-2[2][4]

Appearance Solid[2][3]

Solubility in DMSO 33 to 43 mg/mL[2][4][5]

Solubility in Water < 1 mg/mL (Practically Insoluble)[2][4][6]
Solubility in Ethanol Insoluble[5]

Experimental Protocol: Preparation of a 10 mM
Chloroxine Stock Solution

This protocol details the steps to prepare a 10 mM primary stock solution of Chloroxine in
Dimethyl Sulfoxide (DMSO).

3.1 Materials and Equipment

e Chloroxine powder (CAS 773-76-2)

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Spatula

 Sterile microcentrifuge tubes or cryovials

o Pipettes and sterile, filtered pipette tips

o Vortex mixer

» Ultrasonic bath (recommended to aid dissolution)
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+ Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

3.2 Experimental Workflow Diagram

( Start: Gather Materials )

1. Weigh 2.14 mg
of Chloroxine Powder

2. Add 1 mL of Sterile DMSO
to the Powder

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot into Sterile Tubes

5. Store at -20°C or -80°C

(End: Stock Solution Ready)

Click to download full resolution via product page

Caption: Workflow for preparing Chloroxine stock solution.

3.3 Step-by-Step Procedure
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Safety First: Before starting, put on all necessary PPE. Handle Chloroxine powder in a
chemical fume hood or a designated area to avoid inhalation.

Calculation: To prepare a 10 mM stock solution, use the following calculation:
o Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o For1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

o 0.001 L x 0.010 mol/L x 214.05 g/mol = 0.00214 g = 2.14 mg

Weighing: Carefully weigh 2.14 mg of Chloroxine powder using an analytical balance and
place it into a sterile microcentrifuge tube.

Solubilization: Add 1 mL of sterile, anhydrous DMSO to the tube containing the Chloroxine
powder.

Dissolution: Close the tube tightly and vortex thoroughly. Chloroxine can be difficult to
dissolve; if particulates are still visible, place the tube in an ultrasonic bath for 10-15 minutes
until the solution is clear and homogenous.[4] Using fresh, moisture-free DMSO is crucial as
absorbed moisture can reduce solubility.[5]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the primary
stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile cryovials or
microcentrifuge tubes.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10
mM), solvent (DMSO), and preparation date.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of the Chloroxine stock

solution.
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Storage Condition Powder Stability Stock Solution Stability
-20°C 3 years[5] 1 year[1][5]

-80°C - 2 years[1]

4°C 2 years[2] Short term (days to weeks)[7]

Note: Always bring aliquots to room temperature before opening to minimize condensation. For
cell culture experiments, the final concentration of DMSO should typically be kept below 0.5%
to avoid solvent-induced cytotoxicity.

Mechanism of Action: DNA Damage Response

While the exact mechanism is not fully elucidated for all applications, Chloroxine is known to
induce SOS-DNA repair in bacteria. In cancer research, it has been shown to restore sensitivity
to platinum-based drugs by overriding DNA damage tolerance pathways, suggesting an
interaction with cellular DNA repair mechanisms.

Standard Cellular Response

Cellular Stress

(e.g., Platinum Drugs)

DNA Damage Tolerance
Mechanisms

Cell Survival & Cell Death

(Apoptosis)

Drug Resistance
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Caption: Chloroxine's role in overriding DNA damage tolerance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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